Cas no 80143-72-2 (4-fluoro-N-(4-methylbenzyl)aniline)

• Product Name: 4-fluoro-N-(4-methylbenzyl)aniline
• CAS No: 80143-72-2
• MF: C₁₄H₁₄FN
• MW: 215.266067028046
• CID: 985146
• PubChem ID: 292877
• Update Time: 2025-04-20

4-fluoro-N-(4-methylbenzyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(4-methylbenzyl)aniline
• 4-fluoro-N-(4-methylbenzyl)aniline; Benzamide, 4-fluoro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-; CTK3D8923; ALB-H09881583; 4-fluoro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-benzamide; SureCN4713719;
• DTXSID101000993
• 4-fluoro-N-[(4-methylphenyl)methyl]aniline
• OCGKEBAELVFTEG-UHFFFAOYSA-N
• NSC159067
• (4-fluorophenyl)-(4-methylbenzyl)-amine
• NSC-159067
• AKOS000241003
• BDBM50489071
• N-(4-FLUOROPHENYL)-4-METHYLBENZYLAMINE
• SCHEMBL6414545
• CHEMBL2296107
• 80143-72-2
• DS-015011

• Inchi： 1S/C14H14FN/c1-11-2-4-12(5-3-11)10-16-14-8-6-13(15)7-9-14/h2-9,16H,10H2,1H3
• InChI Key： OCGKEBAELVFTEG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 215.11100
• Monoisotopic Mass: 215.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.81920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines